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Compound of Interest

Compound Name: 2-Methylestradiol

CAS No.: 1818-12-8

Cat. No.: B137777

Get Quote

Nomenclature & Scope Clarification

Note on "2-Methylestradiol": While the term "2-Methylestradiol" (a 2-alkyl substituted

estradiol) exists in steroid chemistry, the context of synthetic derivatives for efficacy

overwhelmingly refers to 2-Methoxyestradiol (2-ME2). 2-ME2 is the endogenous metabolite with

potent anti-cancer properties (anti-angiogenesis/apoptosis) that failed clinically due to poor

bioavailability.[1] The "synthetic derivatives" discussed here (ENMD-1198, STX140) were

engineered specifically to overcome 2-ME2's metabolic instability. This guide focuses on this

clinically relevant class.

Executive Summary: The Bioavailability Paradox
2-Methoxyestradiol (2-ME2) is a paradox in oncology: it is a potent inhibitor of tubulin

polymerization and angiogenesis in vitro, yet it exhibits poor efficacy in vivo due to rapid
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metabolic conjugation (glucuronidation/sulfation) at the 3- and 17-positions.

Synthetic derivatives were developed to retain the pharmacophore (the steroid backbone + 2-

methoxy group) while blocking metabolic soft spots.

ENMD-1198: A modified analogue designed to resist metabolism, showing 2.5–6 fold higher

potency than 2-ME2 in endothelial assays.

STX140: A bis-sulfamoylated derivative that utilizes "reversible binding" to Carbonic

Anhydrase II in red blood cells to bypass first-pass liver metabolism, achieving nanomolar

(nM) efficacy compared to 2-ME2's micromolar (µM) range.

Mechanistic Comparison
All three compounds share a primary mechanism of action (MOA): binding to the colchicine-

binding site of tubulin, destabilizing microtubules, and causing G2/M cell cycle arrest. However,

their secondary effects and potency differ.[2]

Mechanism of Action Flowchart
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Figure 1: Dual mechanism of action targeting both tumor cell mitosis and the angiogenic

microenvironment.

Comparative Efficacy Data
The following data aggregates results from multiple preclinical studies comparing the parent

compound with its derivatives.
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Table 1: Potency and Pharmacokinetic Profile
Feature

2-Methoxyestradiol

(2-ME2)
ENMD-1198 STX140

Primary Target
Tubulin (Colchicine

Site)

Tubulin (Colchicine

Site)

Tubulin (Colchicine

Site)

In Vitro Potency

(IC50)

1.0 – 5.0 µM (HUVEC

proliferation)

0.2 – 0.8 µM (2.5–6x

more potent)

10 – 50 nM (High

potency)

Metabolic Stability
Poor (Rapid

glucuronidation)

High (Chemically

modified to resist

conjugation)

Superior (Sulfamate

group protects 3,17

positions)

Bioavailability
Low (<10% oral

bioavailability)

Improved (Linear PK

profile)

High (Binds Carbonic

Anhydrase in RBCs

for transport)

Angiogenesis

Inhibition

Effective at high

doses

Complete disruption of

vascular structures

(2h)

Potent anti-angiogenic

in vivo

Clinical Status
Stalled (Formulation

issues)

Phase I/II (Better

tolerability)

Preclinical/Early

Clinical

Key Experimental Insights
Vascular Disruption: In videomicroscopy experiments, ENMD-1198 completely disrupted pre-

formed vascular structures within 2 hours, a significantly faster rate than 2-ME2.[3][4]

Resistance Evasion:STX140 retains efficacy in multidrug-resistant (MDR) cell lines where

taxanes (like Paclitaxel) fail, primarily because it is not a substrate for the P-glycoprotein (P-

gp) efflux pump.

Experimental Protocols
To validate these comparisons in your own lab, use the following standardized protocols. These

are "self-validating" systems where controls must pass before data is accepted.
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Protocol A: In Vitro Tubulin Polymerization Assay
Objective: Quantify the direct effect of the derivative on microtubule assembly dynamics.

Reagent Prep:

Tubulin Stock: Purified porcine brain tubulin (>99% pure) at 10 mg/mL in PEM buffer (80

mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9).

GTP Stock: 100 mM GTP (Guanylyl-imidodiphosphate can be used for non-hydrolyzable

controls).

Test Compounds: Dissolve 2-ME2, ENMD-1198, and STX140 in DMSO. Final DMSO

concentration in assay must be <1%.

Assay Setup (96-well plate):

Keep all components on ice (4°C) to prevent premature polymerization.

Mix: 85 µL Tubulin buffer + 1 mM GTP + 10 µM Test Compound.

Blank Control: Buffer + GTP (no tubulin).

Positive Control: Paclitaxel (stabilizer) or Colchicine (destabilizer).

Execution:

Transfer plate immediately to a pre-warmed spectrophotometer at 37°C.

Measure Absorbance (OD) at 340 nm every 30 seconds for 60 minutes.

Data Analysis:

Plot OD vs. Time.

Vmax: Calculate the maximum rate of polymerization (slope of the linear phase).

Steady State: Compare final OD plateau. 2-ME2 derivatives should show a flattened curve

(inhibition of assembly) compared to Vehicle Control (sigmoidal growth).
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Protocol B: HUVEC Tube Formation Assay
(Angiogenesis)
Objective: Compare the anti-angiogenic potency of derivatives in a functional biological system.

Matrix Preparation:

Thaw Growth Factor Reduced (GFR) Matrigel overnight at 4°C.

Coat 96-well plate with 50 µL Matrigel; polymerize at 37°C for 30 mins.

Cell Seeding:

Harvest HUVECs (Human Umbilical Vein Endothelial Cells).[5]

Resuspend in EGM-2 media containing the test compound (0.1 µM - 10 µM range).

Seed 20,000 cells per well on top of the polymerized Matrigel.

Incubation:

Incubate at 37°C, 5% CO2 for 6–18 hours.

Imaging & Quantification:

Stain with Calcein AM (fluorescent live dye) for clearer visualization.

Capture images using an inverted fluorescence microscope.

Metrics: Use ImageJ (Angiogenesis Analyzer plugin) to quantify:

Total Tube Length

Number of Junctions (Nodes)

Number of Meshes (Closed loops)

Validation: ENMD-1198 should reduce "Total Tube Length" by >50% at concentrations

where 2-ME2 shows only marginal inhibition (~10-20%).
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Metabolic Logic Visualization
Why do derivatives work better? The following diagram illustrates the structural activity

relationship (SAR) regarding metabolism.
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Figure 2: The pharmacokinetic advantage of sulfamoylated derivatives (STX140) over the

parent compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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